phytobacteriomycin

• CAS No.: 11139-69-8
• Molecular Formula: C27H22ClN7O11S3
• Synonyms: phytobacteriomycin

Description

Phytobacteriomycin is an antibiotic belonging to the streptothricin group, produced by the actinobacterium Streptomyces griseus . It is primarily utilized in agriculture as a biopesticide to control bacterial and fungal diseases in crops. Key applications include:

• Foliar spray: Applied at 0.01–0.05% concentrations to manage bacterial rot diseases (e.g., caused by Bacterium moricolum) .
• Seed treatment: Combined with streptothricin antibiotics (32.0 g/L) to enhance germination rates (85% field efficacy in winter wheat) .

Comparison with Similar Compounds

Streptothricin Group Antibiotics

Phytobacteriomycin shares structural and functional similarities with other streptothricin antibiotics, such as streptomycin. However, differences include:

• Source : Both are derived from Streptomyces species, but streptomycin is more widely studied for human infections.
• Potency : Streptomycin typically exhibits lower minimum inhibitory concentrations (MICs) against bacterial pathogens compared to this compound, which is optimized for plant pathogens .
• Application : this compound is formulated for agricultural use, whereas streptomycin is restricted in farming due to antibiotic resistance concerns.

Biopesticides

Compound	Source/Type	Application Dose	Key Findings
This compound	Streptomyces griseus	2.0 mg/L (foliar)	85% germination in seed treatments
Phytosporin-M	Bacillus subtilis 26 D	30 mg/L (foliar)	Effective against fungal phytopathogens
Binoram	Pseudomonas fluorescens	7.5 mg/L (foliar)	Broad-spectrum antifungal activity

Key Differences :

• Mechanism : this compound directly inhibits pathogens via antibiotic action, while Bacillus-based biopesticides (e.g., Phytosporin) rely on competitive exclusion and metabolite production .
• Spectrum: this compound is effective against both bacterial and fungal pathogens, whereas Binoram (a Pseudomonas derivative) targets fungi .

Chemical Fungicides

Maxim® (fludioxonil), a synthetic fungicide, serves as a reference standard in efficacy trials:

• Dose : 0.1 mg/L (vs. 2.0 mg/L for this compound) .
• Efficacy : Maxim exhibits higher potency against fungal pathogens but lacks antibacterial activity.
• Environmental Impact : this compound degrades more rapidly, reducing soil residue risks compared to synthetic alternatives .

Other Antibiotics

• Diumycin/Macarbomycin : These macrolide antibiotics share production via Streptomyces fermentation but differ in structure and target specificity (gram-positive bacteria vs. This compound’s broader spectrum) .
• Pepthiomycin : A peptide antibiotic with anti-staphylococcal activity, contrasting with this compound’s plant-pathogen focus .

Table 1: Comparative Efficacy in Pathogen Control

Compound	Target Pathogens	MIC (mg/L)	Field Efficacy (%)
This compound	Bacterial rot, fungi	2.0	85 (seed treatment)
Phytosporin-M	Fungi	30	Not reported
Maxim®	Fungi	0.1	>90

Table 2: Environmental and Clinical Considerations

Compound	Resistance Risk	Environmental Persistence	Clinical Use
This compound	Low	Low	No
Streptomycin	High	Moderate	Yes
Maxim®	Moderate	High	No